N-(hydrazinylmethylidene)pyridine-4-carboxamide

• IUPAC Name: N-(hydrazinylmethylidene)pyridine-4-carboxamide
• InChI: InChI=1S/C7H8N4O/c8-11-5-10-7(12)6-1-3-9-4-2-6/h1-5H,8H2,(H,10,11,12)
• InChI Key: NSWPPPXWKFNVJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C(=O)N=CNN
• Molecular Formula: C7H8N4O
• Molecular Weight: 164.16 g/mol

Description

Compound N-(hydrazinylmethylidene)pyridine-4-carboxamide is a chemical entity listed in the PubChem database. It is known for its unique chemical structure and properties, which make it a subject of interest in various scientific research fields.

Preparation Methods

The synthesis of compound N-(hydrazinylmethylidene)pyridine-4-carboxamide involves specific synthetic routes and reaction conditions. While detailed synthetic routes are proprietary and often protected by patents, general methods include multi-step organic synthesis involving the use of specific reagents and catalysts under controlled conditions. Industrial production methods typically involve scaling up these laboratory procedures to produce the compound in larger quantities, ensuring consistency and purity.

Chemical Reactions Analysis

Compound N-(hydrazinylmethylidene)pyridine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, commonly using reagents like halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Compound N-(hydrazinylmethylidene)pyridine-4-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: It serves as a tool for studying biochemical pathways and interactions.

Medicine: It has potential therapeutic applications, including drug development and disease treatment.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of compound N-(hydrazinylmethylidene)pyridine-4-carboxamide involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity and influencing biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Compound N-(hydrazinylmethylidene)pyridine-4-carboxamide can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with analogous chemical structures or properties. The comparison can be based on factors such as reactivity, stability, and biological activity.